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Abstract

Danofloxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against
Gram-positive and Gram-negative bacteria. This technical guide provides a comprehensive
overview of the chemical structure and physicochemical properties of danofloxacin and its
mesylate salt. Detailed information on its identification, chemical descriptors, and key
properties are presented in structured tables for ease of reference. Furthermore, this guide
outlines the fundamental mechanism of action of danofloxacin and provides illustrative
diagrams to elucidate its interaction with bacterial DNA gyrase. Experimental methodologies for
the determination of key physicochemical parameters are also detailed to support further
research and development.

Chemical Structure and Identification

Danofloxacin is chemically known as 1-cyclopropyl-6-fluoro-7-[(1S,4S)-5-methyl-2,5-
diazabicyclo[2.2.1]heptan-2-yl]-4-oxoquinoline-3-carboxylic acid.[1][2][3] It is a third-generation
fluoroquinolone characterized by a cyclopropyl group at the N-1 position, a fluorine atom at the
C-6 position, and a diazabicyclo[2.2.1]heptane moiety at the C-7 position of the quinolone core.
This specific substitution pattern is crucial for its potent antibacterial activity.

Danofloxacin is often used in its mesylate salt form, danofloxacin mesylate, to improve its
solubility and stability.[4] The empirical formula for danofloxacin is CLI9H20FN303, and its
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molecular weight is approximately 357.38 g/mol .[1][5] The mesylate salt has the molecular
formula C19H20FN303 - CH3SO3H and a molecular weight of 453.49 g/mol .[6][7]

A visual representation of the chemical structures of Danofloxacin and its mesylate salt are
provided below.

Danofloxacin Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Danofloxacin - Wikipedia [en.wikipedia.org]

e 2. mzCloud — Danofloxacin [mzcloud.org]

» 3. Danofloxacin | C19H20FN303 | CID 71335 - PubChem [pubchem.ncbi.nim.nih.gov]
o 4. researchgate.net [researchgate.net]

e 5. GSRS [precision.fda.gov]

e 6. toku-e.com [toku-e.com]

e 7. ADVOCIN™(danofloxacin injection) [dailymed.nim.nih.gov]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Danofloxacin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585276#danofloxacin-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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